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Compound of Interest

Compound Name: Albendazole sulfone-d3

Cat. No.: B602575 Get Quote

Technical Guide: Albendazole Sulfone-d3
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Albendazole sulfone-d3, a deuterated

metabolite of the anthelmintic drug Albendazole. This document outlines its core

physicochemical properties, relevant biological pathways, and detailed experimental protocols

for its synthesis and analysis.

Core Physicochemical Data
Quantitative data for Albendazole sulfone-d3 and its non-deuterated counterpart are

summarized below for easy comparison.

Property Albendazole sulfone-d3 Albendazole sulfone

Molecular Formula C₁₂H₁₂D₃N₃O₄S C₁₂H₁₅N₃O₄S[1]

Molecular Weight 300.35 g/mol [2] 297.33 g/mol [1]

CAS Number 1448345-60-5[3] 75184-71-3

Synonyms

trideuteriomethyl N-(6-

propylsulfonyl-1H-

benzimidazol-2-

yl)carbamate[2]

ABZ-SO₂, ABZ-SOO[4]
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Biological Context and Mechanism of Action
Albendazole is a broad-spectrum anthelmintic agent. Its primary mode of action is the inhibition

of tubulin polymerization in parasites, leading to the disruption of microtubule-dependent

processes, such as glucose uptake, and ultimately causing parasite death. After administration,

Albendazole is rapidly metabolized in the liver to its active metabolite, Albendazole sulfoxide,

which is then further oxidized to the inactive metabolite, Albendazole sulfone.[2] The

deuteration of Albendazole sulfone in the methyl group is primarily for its use as an internal

standard in pharmacokinetic and metabolic studies.

Metabolic Pathway of Albendazole
The metabolic conversion of Albendazole to Albendazole sulfone is a key pathway in its

biotransformation.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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